Cas no 1861358-02-2 (Morpholine, 3-(4-methylcyclohexyl)-)

• Product Name: Morpholine, 3-(4-methylcyclohexyl)-
• CAS No: 1861358-02-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6507853
• PubChem ID: 123627350
• Update Time: 2025-05-16

Morpholine, 3-(4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(4-methylcyclohexyl)-

• Inchi： 1S/C11H21NO/c1-9-2-4-10(5-3-9)11-8-13-7-6-12-11/h9-12H,2-8H2,1H3
• InChI Key： DWLCICKCSXCOTL-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1CCC(C)CC1

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 267.5±15.0 °C(Predicted)
• pka: 8.85±0.40(Predicted)

Additional information on Morpholine, 3-(4-methylcyclohexyl)-

Comprehensive Overview of Morpholine, 3-(4-methylcyclohexyl)- (CAS No. 1861358-02-2): Properties, Applications, and Industry Insights

The chemical compound Morpholine, 3-(4-methylcyclohexyl)- (CAS No. 1861358-02-2) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. As a derivative of morpholine, this compound features a unique 4-methylcyclohexyl substitution, which enhances its stability and reactivity in synthetic processes. Researchers and industry professionals frequently search for terms like "morpholine derivatives uses", "3-(4-methylcyclohexyl)morpholine synthesis", and "CAS 1861358-02-2 applications", reflecting its growing relevance in advanced chemical research.

One of the key reasons for the rising interest in Morpholine, 3-(4-methylcyclohexyl)- is its role as a building block in drug discovery. The morpholine ring is a privileged structure in medicinal chemistry, often incorporated into molecules to improve solubility, bioavailability, and target binding affinity. Recent studies highlight its potential in designing inhibitors for enzymes involved in metabolic disorders, aligning with the trending search query "morpholine-based drug candidates 2024". Additionally, its methylcyclohexyl moiety contributes to lipophilicity, making it valuable for CNS-targeted therapeutics.

From an industrial perspective, CAS 1861358-02-2 is increasingly utilized in the formulation of high-performance coatings and corrosion inhibitors. The compound’s ability to form stable complexes with metal ions addresses the demand for eco-friendly alternatives, a topic frequently searched as "green corrosion inhibitors morpholine derivatives". Its thermal stability also makes it suitable for polymer modification, particularly in automotive and aerospace materials, where queries like "heat-resistant additives for polymers" dominate discussions.

Environmental and regulatory considerations are another hotspot for Morpholine, 3-(4-methylcyclohexyl)-. With the global push toward sustainable chemistry, researchers are investigating its biodegradability and toxicity profile. Searches such as "morpholine derivatives environmental impact" and "safe handling of 3-(4-methylcyclohexyl)morpholine" underscore the need for balanced innovation and safety. Recent advancements in catalytic synthesis methods, including asymmetric hydrogenation, have further optimized its production efficiency, reducing waste and energy consumption.

In the agrochemical sector, Morpholine, 3-(4-methylcyclohexyl)- serves as an intermediate for novel pesticides and herbicides. Its structural flexibility allows for the development of compounds with selective action, minimizing non-target effects—a priority reflected in searches like "next-gen agrochemical intermediates". Field trials have demonstrated its efficacy in enhancing crop protection while adhering to stringent regulatory standards, particularly in regions with high pesticide scrutiny.

Looking ahead, the compound’s potential in nanotechnology and material science is being explored. Its compatibility with carbon nanotubes and graphene oxide has sparked interest for applications in conductive inks and sensors, aligning with the trending topic "smart materials morpholine derivatives". Collaborative research between academia and industry continues to uncover new functionalities, ensuring CAS 1861358-02-2 remains at the forefront of innovation.

To summarize, Morpholine, 3-(4-methylcyclohexyl)- exemplifies the intersection of chemistry and cutting-edge technology. Its multifaceted applications—from life sciences to advanced materials—coupled with ongoing research into sustainable synthesis, position it as a compound of enduring significance. For professionals seeking deeper insights, resources on "morpholine derivative patents" or "analytical methods for CAS 1861358-02-2" provide valuable technical guidance.